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Compound of Interest

Compound Name: Monactin

Cat. No.: B1677412 Get Quote

1. Introduction

Monactin is a macrotetralide antibiotic produced by various Streptomyces species.[1][2] It

functions as a non-selective ionophore with high affinity for monovalent cations such as

potassium (K+), sodium (Na+), and ammonium (NH4+).[3][4][5] By transporting these ions

across biological membranes, Monactin disrupts electrochemical gradients, leading to the

uncoupling of oxidative phosphorylation and the induction of ATP hydrolysis in mitochondria.[2]

[3][6] Beyond its ionophoric activity, Monactin has been identified as an inhibitor of the Wnt

signaling pathway by impeding TCF/β-catenin transcriptional activity.[3][7] It also demonstrates

potent antiproliferative effects against various cancer cell lines, making it a valuable tool for

research in cell biology, cancer biology, and metabolic studies.[7]

Proper preparation of stock solutions is critical for obtaining accurate and reproducible results

in in vitro experiments. This document provides detailed protocols for the solubilization,

storage, and dilution of Monactin for use in cell culture and other experimental systems.

2. Chemical and Physical Properties

A summary of Monactin's key properties is provided below. This data is essential for accurate

stock solution preparation and handling.
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Property Value References

CAS Number 7182-54-9 [1][8]

Molecular Formula C₄₁H₆₆O₁₂ [1][9]

Molecular Weight 751.0 g/mol [1][9]

Appearance Solid [2]

Solubility

Soluble in DMSO, DMF,

ethanol, methanol. Poorly

soluble in water.

[3][8][9][10]

Storage (Solid)
Store at -20°C for long-term

stability (≥ 4 years).
[3][8][9]

3. Experimental Protocols

Protocol 1: Preparation of a 10 mM Primary Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution, which

can be diluted to final working concentrations as needed.

Materials:

Monactin (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous or cell culture grade

Sterile microcentrifuge tubes or cryovials

Analytical balance

Calibrated micropipettes and sterile tips

Procedure:

Pre-warm Monactin: Before opening, allow the vial of Monactin powder to equilibrate to

room temperature to prevent condensation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.usbio.net/biochemicals/M4431/
https://www.bioaustralis.com/product/monactin/
https://www.usbio.net/biochemicals/M4431/
https://agscientific.com/products/biochemicals/ionophores/additional-ionophores/monactin-5-mg.html
https://www.usbio.net/biochemicals/M4431/
https://agscientific.com/products/biochemicals/ionophores/additional-ionophores/monactin-5-mg.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71395937.htm
https://www.caymanchem.com/product/25742/monactin
https://www.bioaustralis.com/product/monactin/
https://agscientific.com/products/biochemicals/ionophores/additional-ionophores/monactin-5-mg.html
https://www.glpbio.com/monactin.html
https://www.caymanchem.com/product/25742/monactin
https://www.bioaustralis.com/product/monactin/
https://agscientific.com/products/biochemicals/ionophores/additional-ionophores/monactin-5-mg.html
https://www.benchchem.com/product/b1677412?utm_src=pdf-body
https://www.benchchem.com/product/b1677412?utm_src=pdf-body
https://www.benchchem.com/product/b1677412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh out

the desired amount of Monactin (e.g., 1 mg). Perform this step in a chemical fume hood or a

ventilated enclosure.

Solvent Calculation: Calculate the volume of DMSO required to achieve a 10 mM

concentration.

Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Example for 1 mg of Monactin (MW = 751.0 g/mol ):

Volume (L) = 0.001 g / (751.0 g/mol x 0.010 mol/L) = 0.00013316 L

Volume (µL) = 133.16 µL

Dissolution: Add the calculated volume of DMSO to the tube containing the Monactin
powder. Vortex thoroughly until the solid is completely dissolved. To aid solubility, the tube

may be gently warmed to 37°C or briefly placed in an ultrasonic bath.[10]

Aliquoting: To avoid repeated freeze-thaw cycles, dispense the primary stock solution into

smaller, single-use aliquots (e.g., 10-20 µL) in sterile cryovials or microcentrifuge tubes.[10]

Storage: Store the aliquots at -80°C for long-term stability or at -20°C for shorter-term use.

[10]

Protocol 2: Preparation of Working Solutions from the Primary Stock

Working solutions are prepared by diluting the primary stock solution into a suitable cell culture

medium or experimental buffer immediately before use.

Materials:

10 mM Monactin primary stock solution (from Protocol 1)

Sterile cell culture medium or appropriate experimental buffer

Sterile tubes and calibrated micropipettes
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Procedure:

Thawing: Thaw a single aliquot of the 10 mM primary stock solution at room temperature.

Dilution Calculation: Use the formula C₁V₁ = C₂V₂ to calculate the volume of stock solution

needed.

C₁ = Concentration of the primary stock solution (10 mM or 10,000 µM)

V₁ = Volume of the primary stock solution to be determined

C₂ = Desired final concentration of the working solution (e.g., 10 µM)

V₂ = Desired final volume of the working solution (e.g., 1000 µL)

Example Calculation:

V₁ = (C₂ x V₂) / C₁

V₁ = (10 µM x 1000 µL) / 10,000 µM = 1 µL

Preparation: Add 1 µL of the 10 mM Monactin stock to 999 µL of cell culture medium or

buffer to obtain a final concentration of 10 µM. Mix thoroughly by gentle pipetting or

vortexing.

Application: Use the freshly prepared working solution in your in vitro experiment. It is

recommended to prepare working solutions fresh for each experiment and discard any

unused portions.

Stock Solution Preparation Table

The following table provides the required volume of solvent to add to a given mass of Monactin
to achieve common stock concentrations.[10]
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Mass of Monactin To Make 1 mM Stock To Make 5 mM Stock
To Make 10 mM

Stock

1 mg 1.3316 mL 266.3 µL 133.2 µL

5 mg 6.6578 mL 1.3316 mL 665.8 µL

10 mg 13.3156 mL 2.6631 mL 1.3316 mL

4. Stability and Storage Recommendations

Proper storage is crucial for maintaining the activity of Monactin.

Form
Storage
Temperature

Stability/Notes References

Solid -20°C
Stable for at least 4

years.
[3]

Stock Solution -20°C Use within 1 month. [10]

Stock Solution -80°C Use within 6 months. [10]

General Tip

Prepare single-use

aliquots to avoid

repeated freeze-thaw

cycles.

[10]

5. Application Note: Use in In Vitro Assays

Monactin's biological activities make it a versatile tool. Its selection of a working concentration

should be based on empirical data and published literature. Monactin has shown potent

antiproliferative activity in the nanomolar to low micromolar range against several human

cancer cell lines.

Reported IC₅₀ Values for Monactin:[7]
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Cell Line Cancer Type IC₅₀ Value

A2058 Melanoma 0.02 µM

H522-T1 Non-small-cell lung cancer 0.01 µM

A2780 Ovarian cancer 0.13 µM

Based on these values, a typical starting concentration range for cell-based assays would be

from 1 nM to 1 µM. A concentration-response curve should be generated to determine the

optimal concentration for a specific cell line and experimental endpoint.

6. Visualized Workflows and Pathways
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Primary Stock Preparation

Working Solution Preparation

1. Weigh Monactin Powder

2. Dissolve in DMSO
to desired concentration (e.g., 10 mM)

3. Dispense into Single-Use Aliquots

4. Store at -80°C (long-term)
or -20°C (short-term)

5. Thaw One Aliquot

For Each Experiment

6. Dilute in Culture Medium
or Buffer to Final Concentration

7. Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing Monactin stock and working solutions.
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Caption: Monactin inhibits the Wnt signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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